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Compound of Interest

Compound Name: N-Cyclohexylhydroxylamine

Cat. No.: B1199206

CAS Number: 2211-64-5

This in-depth technical guide provides a comprehensive overview of N-
Cyclohexylhydroxylamine, a versatile chemical intermediate. The information is tailored for
researchers, scientists, and drug development professionals, offering detailed data,
experimental protocols, and visual representations of its synthesis.

Core Chemical Data

N-Cyclohexylhydroxylamine is a valuable reagent in organic synthesis, finding applications in
the preparation of various biologically active molecules. A summary of its key quantitative
properties is presented below for easy reference and comparison.
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Property Value Source
Molecular Formula CeH13NO

Molecular Weight 115.17 g/mol

CAS Number 2211-64-5

Melting Point 139-140 °C

Boiling Point 215.49 °C (estimated) [1]
Flash Point 97.9 °C [1]
Density 0.9837 g/cm? (estimated) [1]

Vapor Pressure

0.0578 mmHg at 25°C

[1]

Refractive Index

1.4690 (estimated)

[1]

EC Number

218-650-0

PubChem CID

72935

[2]

Synthesis of N-Cyclohexylhydroxylamine

A common and effective method for the laboratory-scale synthesis of N-
Cyclohexylhydroxylamine is the reduction of nitrocyclohexane using zinc dust in the
presence of ammonium chloride. This method provides good yields under relatively mild
conditions.

Experimental Protocol: Reduction of Nitrocyclohexane

This protocol is adapted from established methods for the reduction of nitroalkanes to
hydroxylamines.[3]

Materials:
¢ Nitrocyclohexane

e Zinc dust (<10 um, activated)
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e Ammonium chloride (NH4Cl)

o Ethanol

e Water

o Diethyl ether (or other suitable extraction solvent)

e Anhydrous magnesium sulfate (or sodium sulfate)

¢ Round-bottom flask

o Reflux condenser

 Stirring apparatus (magnetic stirrer and stir bar)

e Heating mantle

e Separatory funnel

 Rotary evaporator

« Filtration apparatus (Buchner funnel and filter paper)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, dissolve nitrocyclohexane in a mixture of ethanol and water.

» Addition of Reagents: To the stirred solution, add ammonium chloride.

e Zinc Addition: Gradually add activated zinc dust to the reaction mixture. The addition should
be portion-wise to control the exothermic reaction.

e Reaction Monitoring: After the addition of zinc is complete, continue stirring the mixture at
room temperature. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).
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o Work-up: Upon completion of the reaction, filter the mixture through a pad of celite to remove
unreacted zinc and zinc oxide.

o Extraction: Transfer the filtrate to a separatory funnel and extract the aqueous layer with
diethyl ether (3x).

e Drying and Concentration: Combine the organic extracts and dry over anhydrous
magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

 Purification: The crude N-Cyclohexylhydroxylamine can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate)
to yield the pure product as a white crystalline solid.

Synthesis Pathway Diagram

The following diagram illustrates the synthesis of N-Cyclohexylhydroxylamine from
nitrocyclohexane.
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A diagram of the reduction of nitrocyclohexane.

Applications in Research and Development

N-Cyclohexylhydroxylamine serves as a crucial building block in the synthesis of more

complex molecules. It is a reactant for:

¢ Aldehyde-catalyzed intermolecular hydroamination.

¢ Condensation reactions.

* Preparation of cyclin-dependent kinase inhibitors with potential as antitumor agents.

¢ Synthesis of hydroxyurea derivatives that act as small molecule bradykinin B1 receptor

antagonists.
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This technical guide provides foundational information for researchers working with N-
Cyclohexylhydroxylamine. For further details on specific applications and advanced synthetic
methodologies, consulting the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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